Cas no 1804935-43-0 (Methyl 2,3-dibromopyridine-6-acetate)

• Product Name: Methyl 2,3-dibromopyridine-6-acetate
• CAS No: 1804935-43-0
• MF: C₈H₇Br₂NO₂
• MW: 308.954680681229
• MDL: MFCD28785077
• CID: 4706528
• Update Time: 2025-05-19

Methyl 2,3-dibromopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-dibromopyridine-6-acetate

• MDL： MFCD28785077
• Inchi： 1S/C8H7Br2NO2/c1-13-7(12)4-5-2-3-6(9)8(10)11-5/h2-3H,4H2,1H3
• InChI Key： CDWINPOSKVXVRI-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=C1)CC(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,3-dibromopyridine-6-acetate

Recent Advances in the Application of Methyl 2,3-dibromopyridine-6-acetate (CAS: 1804935-43-0) in Chemical Biology and Pharmaceutical Research

Methyl 2,3-dibromopyridine-6-acetate (CAS: 1804935-43-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. Recent studies have highlighted its utility in the construction of complex heterocyclic scaffolds, which are pivotal in drug discovery. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of Methyl 2,3-dibromopyridine-6-acetate as a precursor in the synthesis of novel pyridine-based kinase inhibitors. The study utilized a multi-step synthetic route, wherein the dibromopyridine moiety was selectively functionalized to yield compounds with high affinity for tyrosine kinases. These inhibitors exhibited promising anti-proliferative activity against several cancer cell lines, underscoring the compound's potential in oncology drug development.

Another significant application of Methyl 2,3-dibromopyridine-6-acetate was reported in the field of antimicrobial research. A team from the University of Cambridge explored its use in the synthesis of pyridine-incorporated antimicrobial peptides. The bromine atoms in the compound served as handles for further derivatization, enabling the introduction of cationic side chains that enhanced membrane disruption in Gram-negative bacteria. This approach, detailed in a 2024 ACS Infectious Diseases publication, opens new avenues for combating antibiotic-resistant pathogens.

Recent advancements in synthetic methodology have also leveraged Methyl 2,3-dibromopyridine-6-acetate for the construction of fused heterocycles. A 2024 Organic Letters paper described a palladium-catalyzed cascade reaction using this compound to access indolizine derivatives, which are of interest due to their diverse pharmacological profiles. The reaction conditions were optimized to achieve high regioselectivity, demonstrating the compound's versatility in complex molecule synthesis.

From a mechanistic perspective, computational studies have shed light on the reactivity of Methyl 2,3-dibromopyridine-6-acetate in nucleophilic aromatic substitution reactions. Density functional theory (DFT) calculations, as reported in a 2023 Journal of Organic Chemistry article, revealed that the electron-withdrawing ester group at the 6-position significantly influences the activation barriers for substitution at the 2- and 3-positions. These insights are invaluable for designing efficient synthetic routes involving this compound.

In conclusion, Methyl 2,3-dibromopyridine-6-acetate (CAS: 1804935-43-0) continues to be a valuable building block in pharmaceutical research, with recent studies expanding its applications in kinase inhibitor development, antimicrobial agents, and complex heterocycle synthesis. Its unique reactivity profile, combined with the ability to serve as a versatile synthetic intermediate, positions it as a critical tool in the medicinal chemist's arsenal. Future research directions may explore its use in targeted drug delivery systems or as a scaffold for covalent inhibitor design.